Cas no 115560-38-8 (5-chloro-2-(methoxymethoxy)benzaldehyde)

• Product Name: 5-chloro-2-(methoxymethoxy)benzaldehyde
• CAS No: 115560-38-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD21195358
• CID: 2613649
• PubChem ID: 14001628
• Update Time: 2025-10-28

5-chloro-2-(methoxymethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(methoxymethoxy)benzaldehyde
• CS-0190611
• 5-chloro-2-methoxymethoxybenzaldehyde
• SCHEMBL4039108
• Benzaldehyde, 5-chloro-2-(methoxymethoxy)-
• DTXSID90554022
• A1-05008
• AKOS014699907
• MFCD21195358
• AFVFFHSQPVBSIY-UHFFFAOYSA-N
• 115560-38-8
• E92070

• MDL： MFCD21195358
• Inchi： 1S/C9H9ClO3/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-5H,6H2,1H3
• InChI Key： AFVFFHSQPVBSIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OCOC

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-chloro-2-(methoxymethoxy)benzaldehyde

Comprehensive Overview of 5-Chloro-2-(methoxymethoxy)benzaldehyde (CAS No. 115560-38-8): Properties, Applications, and Industry Insights

5-Chloro-2-(methoxymethoxy)benzaldehyde (CAS No. 115560-38-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and fine chemical manufacturing. With the increasing demand for high-purity benzaldehyde derivatives, this compound has garnered significant attention due to its unique methoxymethoxy protective group, which enhances stability and reactivity in synthetic pathways. Researchers and industry professionals frequently search for terms like "5-Chloro-2-(methoxymethoxy)benzaldehyde synthesis", "CAS 115560-38-8 suppliers", and "benzaldehyde derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 5-Chloro-2-(methoxymethoxy)benzaldehyde features a chloro substituent at the 5-position and a methoxymethoxy group at the 2-position of the benzaldehyde core. This configuration contributes to its electron-withdrawing properties, making it a valuable building block for cross-coupling reactions and heterocyclic compound synthesis. Recent studies highlight its role in developing non-linear optical materials and biodegradable polymers, aligning with the global push toward sustainable chemistry. Keywords such as "green chemistry applications of benzaldehydes" and "eco-friendly chemical synthesis" are increasingly associated with this compound.

In the pharmaceutical sector, CAS 115560-38-8 is often utilized as a precursor for antimicrobial agents and anti-inflammatory drugs. Its ability to undergo selective functionalization has made it a focal point for structure-activity relationship (SAR) studies. Industry trends show growing interest in "cost-effective scaling of benzaldehyde derivatives" and "regulatory compliance for intermediates", underscoring the need for reliable production protocols. Analytical techniques like HPLC and GC-MS are critical for ensuring the purity of this compound, as impurities can significantly impact downstream applications.

From a commercial perspective, the market for 5-Chloro-2-(methoxymethoxy)benzaldehyde is expanding, driven by advancements in catalysis and flow chemistry. Suppliers emphasizing batch-to-batch consistency and custom synthesis services are gaining traction. Environmental concerns have also led to searches for "solvent-free synthesis methods" and "waste reduction in benzaldehyde production". As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers.

Future research directions for CAS 115560-38-8 may explore its potential in photocatalysis and metal-organic frameworks (MOFs), areas gaining momentum in materials science. The compound’s adaptability to microwave-assisted reactions and enantioselective transformations further broadens its utility. With the rise of AI-driven drug discovery, computational studies on its molecular docking properties could unlock new therapeutic applications. This aligns with trending searches like "machine learning in chemical synthesis" and "high-throughput screening of aldehydes".

In summary, 5-Chloro-2-(methoxymethoxy)benzaldehyde (CAS No. 115560-38-8) stands at the intersection of innovation and practicality, addressing both industrial and academic needs. Its multifaceted applications, combined with evolving synthetic methodologies, ensure its continued prominence in the chemical landscape.